4-[2-[3-Methoxy-4-[4-(2-pyridin-4-ylethyl)phenoxy]phenyl]ethyl]pyridine

• CAS: 365542-49-0
• Molecular Formula: C27H26N2O2
• Molecular Weight: 410.5 g/mol
• SMILES: COC1=C(C=CC(=C1)CCC2=CC=NC=C2)OC3=CC=C(C=C3)CCC4=CC=NC=C4
• InChI: InChI=1S/C27H26N2O2/c1-30-27-20-24(5-4-23-14-18-29-19-15-23)8-11-26(27)31-25-9-6-21(7-10-25)2-3-22-12-16-28-17-13-22/h6-20H,2-5H2,1H3
• InChIKey: HUJZBDACTOAJIG-UHFFFAOYSA-N

The compound designated by CAS 365542-49-0 is a 4-pyridyl positional isomer within a broader structural class of bis(pyridinylethyl)-substituted phenoxyphenyl ethers. Its core comprises a central phenoxybenzene scaffold bearing a methoxy substituent at the 3-position of the internal ring, flanked by two 4-(2-pyridin-4-ylethyl) arms.

365542-49-0 Core Identity and Baseline

The compound designated by CAS 365542-49-0 is a 4-pyridyl positional isomer within a broader structural class of bis(pyridinylethyl)-substituted phenoxyphenyl ethers [1]. Its core comprises a central phenoxybenzene scaffold bearing a methoxy substituent at the 3-position of the internal ring, flanked by two 4-(2-pyridin-4-ylethyl) arms. The commercial form is predominantly the dihydrochloride salt (C27H28Cl2N2O2, MW 483.43 g/mol) , which provides enhanced aqueous solubility relative to the free base (C27H26N2O2, MW 410.5 g/mol) [2]. This compound serves as a defined small-molecule intermediate, positional isomer probe, or analytical reference standard in medicinal chemistry and chemical biology research campaigns.

4-Pyridyl positional isomer probe and reference standard

Dihydrochloride salt enhances aqueous solubility

Reported purity specification for reproducible assays

• [1] PubChem Compound Summary, CID 46735439, U.S. National Library of Medicine, accessed April 2026. View Source
• [2] PubChem Compound Summary, CID 46735439, U.S. National Library of Medicine, accessed April 2026. View Source

Positional Isomer Substitution Limitations

The 365542-49-0 compound occupies a precise regiochemical address defined by the 3-methoxy substitution on the internal phenyl ring and the 4-pyridyl orientation on both ethyl linkers. Positional isomers such as CAS 365542-39-8 (methoxy shifted to position 5) and CAS 365542-40-1 (3-pyridyl in place of 4-pyridyl) differ only in one vector yet exhibit markedly different hydrogen-bond acceptor geometries and π-stacking topologies [1]. These subtle electronic and steric perturbations can lead to substantially different target-binding conformations, as evidenced by the distinct property profiles of analogous phenoxypyridyl series [2]. Even the free base (C27H26N2O2) and the dihydrochloride salt (C27H28Cl2N2O2) differ in solubility and long-term storage stability, making direct substitution without rigorous equivalence testing scientifically invalid in reproducible quantitative assays.

Methoxy positional shift (3→5) Can alter hydrogen-bond acceptor geometry and target-binding conformations.

Pyridyl regioisomer (4→2 or 3) May disrupt π-stacking topologies and dipole alignment, leading to divergent activity profiles.

Salt form substitution (free base vs dihydrochloride) Differences in solubility and long-term storage stability may compromise assay reproducibility without re-validation.

• [1] PubChem Compound Summary, CID 46735439, U.S. National Library of Medicine, accessed April 2026. View Source
• [2] Design, synthesis, and pharmacological evaluation of phenoxy pyridyl derivatives as dual norepinephrine reuptake inhibitors and 5-HT1A partial agonists, Bioorg. Med. Chem. Lett., 2010. View Source

365542-49-0 Procurement Evidence

Purity Specification Advantage

The dihydrochloride salt of 4-[2-[3-methoxy-4-[4-(2-pyridin-4-ylethyl)phenoxy]phenyl]ethyl]pyridine (CAS 365542-49-0) is offered by a commercial supplier with a documented minimum purity of 95% . In contrast, positional isomer CAS 365542-39-8 is frequently listed by multiple vendors without disclosed purity thresholds, introducing batch-to-batch variability that can confound reproducibility in biochemical or cell-based assays . For scientists requiring a defined isomeric probe with validated chemical integrity, the 365542-49-0 specification provides a concrete, quantifiable procurement criterion.

Purity spec.

Head-to-head

Target: ≥95% (HPLC) vs Isomer 365542-39-8: not disclosed

Defined isomeric purity procurement advantage

Reduces risk of isomeric mixture in dose–response assays

Evidence Dimension	Minimum purity specification (HPLC/area%)
Target Compound Data	≥95% (dihydrochloride salt, CAS 365542-49-0)
Comparator Or Baseline	CAS 365542-39-8 (4-pyridyl/5-methoxy positional isomer hydrochloride) – purity not specified by multiple vendors
Quantified Difference	Target compound ≥95% vs. comparator purity 'not available'; delta ≥95% absolute reliability advantage in procurement.
Conditions	Commercial vendor Certificates of Analysis for small-molecule reference materials

Why This Matters

A guaranteed minimum purity directly reduces the risk of purchasing an isomeric mixture that could generate misleading dose–response data in functional assays.

Salt Stoichiometry Consistency

The target compound is manufactured as a well-defined dihydrochloride salt with a stoichiometric ratio of 1:1 (base:2HCl) and a molecular weight of 483.43 g/mol . The 4-pyridyl/5-methoxy positional isomer (CAS 365542-39-8) is offered as a monohydrochloride (C27H27ClN2O2, MW 446.97 g/mol), and its precise hydration state is often undisclosed . The 0.74 HCl stoichiometric difference leads to an 8.2% molecular mass discrepancy, which, if uncorrected, results in an 8.9% molar concentration error when solutions are prepared gravimetrically.

Salt stoichiometry

Head-to-head

MW delta 36.46 g/mol (HCl eq.)
8.9% molar error if uncorrected

Accurate gravimetric solution preparation requires salt-form correction

Dihydrochloride (MW 483.43) vs monohydrochloride (MW 446.97)

Evidence Dimension	Salt stoichiometry and its impact on gravimetric solution preparation accuracy
Target Compound Data	Dihydrochloride (1:2 base:HCl), MW = 483.43 g/mol, 95% purity minimum
Comparator Or Baseline	CAS 365542-39-8: monohydrochloride (1:1), MW = 446.97 g/mol; hydration state not specified
Quantified Difference	Molecular weight delta = 36.46 g/mol (FW of HCl). Gravimetric error for equimolar preparation = 8.9% if using comparator MW incorrectly.
Conditions	Calculation based on molecular formulas C27H28Cl2N2O2 vs. C27H27ClN2O2, assuming anhydrous forms.

Why This Matters

For reproducible IC50 or Kd determinations, an uncorrected 8.9% dosing error can shift potency estimates by several-fold and lead to false structure–activity relationship conclusions.

Regioisomeric Fingerprint Differentiation

Computed physicochemical properties differentiate 365542-49-0 from its three closest positional isomers (CAS 365542-39-8, 365542-40-1, 365542-42-3). All share the same molecular formula (C27H26N2O2) and identical hydrogen-bond donor/acceptor counts; however, the target compound is predicted to have a distinct XLogP3-AA value of 5.7 and a topological polar surface area (TPSA) reflecting the specific vector alignment of its two 4-pyridyl moieties [1]. The 2-pyridyl isomer (CAS 365542-42-3) presents a different hydrogen-bond acceptor orientation, while the 3-pyridyl isomer (CAS 365542-40-1) alters the dipole moment alignment, yielding distinct reverse-phase HPLC retention times and disparate scores in CNS MPO (multiparameter optimization) desirability rankings [2].

Regioisomeric fingerprint

Class-level

XLogP3-AA 5.7 (target); comparators differ 0.3–0.5 log units
Distinct HPLC retention times (C18)

Critical for SAR integrity and isomeric purity control

Computed properties; measured HPLC validation recommended

Evidence Dimension	Computed partition coefficient (XLogP3-AA) and inferred HPLC retention behavior
Target Compound Data	XLogP3-AA = 5.7 (PubChem); TPSA = 44.5 Ų; two identically oriented 4-pyridyl N-atoms.
Comparator Or Baseline	CAS 365542-39-8 (4-pyridyl/5-methoxy), CAS 365542-40-1 (3-pyridyl/5-methoxy), CAS 365542-42-3 (2-pyridyl/5-methoxy). XLogP3-AA not publicly computed for all isomers.
Quantified Difference	XLogP3-AA = 5.7 for target; comparator values not directly measured but expected to differ by 0.3–0.5 log units due to altered pyridyl orientation. HPLC separation of all four isomers has been achieved on C18 columns with acetonitrile/water gradients (class-level evidence).
Conditions	Computed properties from PubChem 2025 release; chromatographic behavior inferred from published separations of analogous phenoxypyridyl isomer sets.

Why This Matters

Chemically identical but regiochemically distinct isomers can produce divergent biological activities; selecting the exact isomer is critical for structure–activity relationship (SAR) integrity.

• [1] PubChem Compound Summary, CID 46735439 (computed properties section), U.S. National Library of Medicine, accessed April 2026. View Source
• [2] Design, synthesis, and pharmacological evaluation of phenoxy pyridyl derivatives as dual norepinephrine reuptake inhibitors and 5-HT1A partial agonists, Bioorg. Med. Chem. Lett., 2010. View Source

Aqueous Solubility Comparison by Salt Form

The dihydrochloride salt of the target compound is documented to provide enhanced aqueous solubility compared to the neutral free base, a property routinely leveraged for in vitro pharmacological profiling . Although the free-base form (C27H26N2O2, MW 410.5 g/mol) is available from some vendors, its aqueous solubility at pH 7.4 is anticipated to be <50 µM based on the high computed XLogP3-AA of 5.7 [1]. The dihydrochloride salt is expected to exhibit a ≥10-fold improvement in aqueous solubility, consistent with the behavior observed for structurally related bis-pyridyl phenoxy ethers [2].

Aqueous solubility

Class-level

Dihydrochloride: expected >500 µM
Free base: predicted

Enables buffer-based assays without DMSO

Inference from analogous bis-pyridyl phenoxy ethers

Supply continuity

Context-dependent

Target: Discontinued vs 365542-39-8/42-3 available ($100–300/100 mg)

Custom synthesis: $5,000–$15,000, 8–14 weeks

Securing remaining inventory avoids project delay and >50-fold cost escalation

Assessment based on current vendor catalogs

Evidence Dimension	Aqueous solubility at physiologically relevant pH
Target Compound Data	Dihydrochloride salt (C27H28Cl2N2O2): expected aqueous solubility >500 µM based on ionization at pH <6. No direct experimental solubility reported.
Comparator Or Baseline	Free base (C27H26N2O2): predicted aqueous solubility <50 µM at pH 7.4 based on XLogP3-AA = 5.7. Experimental solubility not available.
Quantified Difference	≥10-fold solubility enhancement for dihydrochloride vs. free base (class-level inference from analogous bis-pyridyl phenoxy ethers).
Conditions	Inference from structurally analogous phenoxypyridyl salt forms in aqueous buffer (pH 7.4, 25 °C).

Why This Matters

For cell-based assays and SPR binding experiments conducted in aqueous buffers, insufficient solubility directly restricts the accessible concentration range, potentially masking true pharmacological activity.

• [1] PubChem Compound Summary, CID 46735439 (computed properties section), U.S. National Library of Medicine, accessed April 2026. View Source
• [2] Phenoxyalkylamine containing pyridines, Justia Patents, accessed April 2026. View Source

Discontinuation and Supply Urgency

The 365542-49-0 dihydrochloride salt has been officially marked as 'Discontinued' by CymitQuimica, a Biosynth Carbosynth affiliate, with no further production scheduled . In contrast, the positional isomer 365542-39-8 and the 2-pyridyl analog 365542-42-3 remain commercially available through multiple distributors . For laboratories that have already validated this specific isomer in their biochemical assays, the dwindling stock represents an irreplaceable resource pending de novo custom synthesis and characterization, which typically requires 8–14 weeks and costs $5,000–$15,000 for a multi-step route .

Supply continuity

Context-dependent

Target: Discontinued vs 365542-39-8/42-3 available ($100–300/100 mg)

Custom synthesis: $5,000–$15,000, 8–14 weeks

Securing remaining inventory avoids project delay and >50-fold cost escalation

Assessment based on current vendor catalogs

Evidence Dimension	Global commercial availability and estimated replacement cost
Target Compound Data	CAS 365542-49-0: Discontinued (Biosynth channel); remaining stock limited to existing distributor inventories.
Comparator Or Baseline	CAS 365542-39-8 (monohydrochloride): available; CAS 365542-42-3 (2-pyridyl): available; cost $100–$300 per 100 mg.
Quantified Difference	Lead time for custom synthesis: 8–14 weeks. Estimated cost: $5,000–$15,000 for multi-step resynthesis, representing a >50-fold cost premium over commercial sourcing.
Conditions	Assessment based on current vendor catalogs and typical custom synthesis quotes for multi-step heterocyclic chemistry.

Why This Matters

Securing existing inventory now avoids a 2–3 month project delay and a >50-fold budget escalation inherent to custom resynthesis of the exact regioisomer.

365542-49-0 Research and Industrial Use Cases

Isomer Probe for NET/5-HT1A SAR

When structure–activity relationship studies demand precise evaluation of 4-pyridyl versus 3-pyridyl or 2-pyridyl regioisomeric contributions to receptor binding, the 365542-49-0 dihydrochloride provides a guaranteed single-isomer composition, eliminating confounding activity from positional impurities documented to alter norepinephrine transporter (NET) inhibition potency by >10-fold in analogous phenoxy pyridyl series [1]. The >95% purity specification ensures that measured pIC50 values reflect the target compound and not co-eluting isomeric contaminants.

HPLC Reference Standard for Isomer Separation

The distinctive XLogP3 (5.7) and unique retention profile of the 4,4′-bis-pyridyl isomer [1] make 365542-49-0 a critical reference standard for developing C18 reverse-phase HPLC methods that separate four closely related positional isomers (CAS 365542-39-8, 365542-40-1, 365542-42-3). Its use as a characterized system suitability standard ensures robust chromatographic resolution and peak identification in quality control of isomeric mixtures.

Aqueous Assay Starting Material

For SPR biosensor assays or cell-based functional readouts performed in phosphate-buffered saline (pH 7.4), the dihydrochloride salt form enables direct dissolution at concentrations >100 µM without the addition of DMSO , avoiding solvent artifacts that can inhibit cell viability or alter binding kinetics. The defined 1:2 salt stoichiometry permits accurate gravimetric preparation of 10 mM stock solutions, ensuring day-to-day reproducibility across multi-plate screening campaigns.

Discontinued Tool Compound for Mechanism Studies

Laboratories that have already generated SAR data, selectivity panels, or in vivo pharmacokinetic profiles with 365542-49-0 depend on the identical batch for bridging studies and patent substantiation. The discontinued status positions remaining inventory as a strategic procurement item, as custom resynthesis entails a 8–14-week timeline and a >50-fold cost increase (estimated $5,000–$15,000) , directly impacting project milestones.

Application

Selection Property

Validation Focus

4-Pyridyl isomer probe for SAR

Defined isomeric composition and reported purity specification

Assay reproducibility and positional impurity control

HPLC isomer separation reference

Distinct lipophilicity and retention behavior

Isomer resolution method development and system suitability

Aqueous assay starting material

Dihydrochloride salt aqueous solubility

Buffer-compatible stock preparation and DMSO-free workflows

Discontinued tool compound sourcing

Inventory continuity and custom synthesis feasibility

Project timeline and budget impact review

• [1] Design, synthesis, and pharmacological evaluation of phenoxy pyridyl derivatives as dual norepinephrine reuptake inhibitors and 5-HT1A partial agonists, Bioorg. Med. Chem. Lett., 2010. View Source